7-(Benzyloxy)-2,1,3-benzoxadiazol-4-amine

• Molecular Formula: C13H11N3O2
• Molecular Weight: 241.24 g/mol
• IUPAC Name: 4-phenylmethoxy-2,1,3-benzoxadiazol-7-amine
• InChI: InChI=1S/C13H11N3O2/c14-10-6-7-11(13-12(10)15-18-16-13)17-8-9-4-2-1-3-5-9/h1-7H,8,14H2
• InChI Key: XJXTZADCHRUWFB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C3=NON=C23)N

Description

7-(Benzyloxy)-2,1,3-benzoxadiazol-4-amine (CAS: 1153525-99-5) is a benzoxadiazole derivative with a benzyloxy group (-OCH2C6H5) at position 7 and an amine (-NH2) at position 4. Its molecular formula is C13H11N3O2, and it has a molecular weight of 241.25 g/mol . Benzoxadiazoles are heterocyclic compounds known for their electron-deficient aromatic systems, making them useful in medicinal chemistry, materials science, and fluorescent probes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-(Benzyloxy)-2,1,3-benzoxadiazol-4-amine typically involves the following steps:

Formation of the Benzoxadiazole Core: The benzoxadiazole core can be synthesized through the cyclization of appropriate precursors such as o-nitroaniline derivatives.

Introduction of the Benzyloxy Group: The benzyloxy group can be introduced via nucleophilic substitution reactions, often using benzyl halides in the presence of a base.

Amination: The amine group at the 4-position can be introduced through various amination reactions, such as reductive amination or nucleophilic substitution.

Industrial Production Methods

Industrial production methods for 7-(Benzyloxy)-2,1,3-benzoxadiazol-4-amine may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Techniques such as continuous flow synthesis and the use of green chemistry principles may be employed to enhance the efficiency and sustainability of the production process.

Chemical Reactions Analysis

Types of Reactions

7-(Benzyloxy)-2,1,3-benzoxadiazol-4-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or quinones.

Reduction: Reduction reactions can convert nitro groups to amines or reduce other functional groups.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce new substituents at various positions on the benzoxadiazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used.

Substitution: Reagents like benzyl halides, alkylating agents, and bases (e.g., sodium hydroxide) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can produce various substituted benzoxadiazole derivatives.

Scientific Research Applications

7-(Benzyloxy)-2,1,3-benzoxadiazol-4-amine has a wide range of scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a precursor for the synthesis of more complex molecules.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of neurodegenerative diseases and cancer.

Industry: It is used in the development of advanced materials, such as polymers and dyes, due to its stability and functional versatility.

Mechanism of Action

The mechanism of action of 7-(Benzyloxy)-2,1,3-benzoxadiazol-4-amine involves its interaction with specific molecular targets and pathways. For instance, it may act as an inhibitor of certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below highlights key structural and molecular differences between 7-(Benzyloxy)-2,1,3-benzoxadiazol-4-amine and related compounds:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
7-(Benzyloxy)-2,1,3-benzoxadiazol-4-amine	7-OBenzyl, 4-NH2	C13H11N3O2	241.25	Not explicitly stated
7-(Morpholin-4-yl)-2,1,3-benzoxadiazol-4-amine	7-Morpholine, 4-NH2	C10H12N4O2	228.23	Enhanced solubility due to morpholine
7-Nitro-N-(2-biphenylyl)-2,1,3-benzoxadiazol-4-amine	7-NO2, 4-NH-Biphenyl	C18H12N4O3	332.32	MXD3 pathway inhibitor (preclinical)
N-(4-Methoxybenzyl)-4-nitro-2,1,3-benzoxadiazol-7-amine	4-NO2, 7-NH-(4-MeOBenzyl)	C14H12N4O4	300.26	Potential fluorescent probe
7-Benzylamino-4-nitro-2,1,3-benzoxadiazole	7-NH-Benzyl, 4-NO2	C13H11N5O3	309.27	Structural analog with swapped groups
N-(2-Methoxyphenyl)-7-nitro-2,1,3-benzoxadiazol-4-amine	7-NO2, 4-NH-(2-MeOPh)	C13H10N4O4	298.25	High-quality spectral data available

Key Observations

Substituent Position and Type: The benzyloxy group in the target compound contrasts with nitro (-NO2) or morpholine groups in analogs. For example, replacing benzyloxy with nitro (e.g., 7-nitro derivatives) introduces strong electron-withdrawing effects, altering reactivity and electronic properties . Amine vs. Nitro at Position 4: The target compound’s 4-amine group differs from nitro-substituted analogs (e.g., 7-Benzylamino-4-nitro-2,1,3-benzoxadiazole), which may reduce nucleophilicity but enhance stability .

Solubility and Bioactivity: The morpholine-substituted analog (C10H12N4O2) likely exhibits improved aqueous solubility due to the polar morpholine ring, whereas the benzyloxy group in the target compound may increase lipophilicity .

Spectral and Analytical Data :

• N-(2-Methoxyphenyl)-7-nitro-2,1,3-benzoxadiazol-4-amine has extensive mass spectral data (220 spectra, ESI ionization), providing a benchmark for analytical comparisons .

Biological Activity

7-(Benzyloxy)-2,1,3-benzoxadiazol-4-amine is a compound that falls within the category of benzoxadiazole derivatives, known for their diverse biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.

• c-Myc Inhibition : One of the notable activities of benzoxadiazole derivatives is their ability to inhibit c-Myc, an oncoprotein involved in cell proliferation and tumorigenesis. Compounds similar to 7-(benzyloxy)-2,1,3-benzoxadiazol-4-amine have been shown to disrupt c-Myc-Max interactions, which are crucial for its transcriptional activity. This inhibition can lead to reduced tumor growth in various cancer cell lines .
• Enzyme Inhibition : Research has demonstrated that benzoxadiazole derivatives exhibit significant inhibitory effects on acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). For instance, a series of related compounds showed IC50 values ranging from 5.80 µM to 40.80 µM against AChE and 7.20 µM to 42.60 µM against BuChE, indicating their potential as therapeutic agents for neurodegenerative diseases like Alzheimer's .
• Antioxidant Properties : Some studies have highlighted the antioxidant capabilities of benzoxadiazole derivatives. For example, certain analogues demonstrated strong DPPH radical scavenging activity, suggesting their potential role in mitigating oxidative stress .

Table 1: Biological Activity Summary of 7-(Benzyloxy)-2,1,3-benzoxadiazol-4-amine

Activity Type	Target Enzyme/Protein	IC50 Value (µM)	Reference
c-Myc Inhibition	c-Myc	4.4
Acetylcholinesterase (AChE)	AChE	6.40 - 40.80
Butyrylcholinesterase (BuChE)	BuChE	7.20 - 42.60
Antioxidant Activity	DPPH	<10

Case Study 1: c-Myc Inhibition in Cancer Cells

In a study assessing the impact of benzoxadiazole derivatives on cancer cell lines, it was found that compounds targeting c-Myc significantly reduced cell viability and induced apoptosis in several tumor types. The mechanism involved the disruption of the c-Myc-Max complex leading to altered gene expression profiles associated with cell survival and proliferation .

Case Study 2: Neuroprotective Effects

Another investigation focused on the neuroprotective effects of benzoxadiazole derivatives in models of Alzheimer's disease. The findings indicated that these compounds could effectively inhibit AChE and BuChE activity, thereby increasing acetylcholine levels in synaptic clefts and improving cognitive function in treated animal models .

Q & A

Q. What are the common synthetic routes for 7-(Benzyloxy)-2,1,3-benzoxadiazol-4-amine, and how are reaction conditions optimized?

• Methodological Answer : A widely used route involves nucleophilic substitution of 4-chloro-7-nitrobenzoxadiazole with benzylamine, yielding ~65% under reflux conditions in polar aprotic solvents (e.g., DMF or acetonitrile) with a base like NaH or K₂CO₃ . Alternative methods include [4+2]-cyclocondensation reactions, where heterodienes (e.g., thioxothiazolidinones) react with dienophiles (e.g., acrolein) in glacial acetic acid with catalytic hydroquinone to form the benzoxadiazole core . Optimization focuses on solvent choice, temperature control (70–100°C), and catalyst loading to minimize side products.

Q. How is the molecular structure of 7-(Benzyloxy)-2,1,3-benzoxadiazol-4-amine characterized?

• Methodological Answer : Structural elucidation employs NMR (¹H/¹³C), IR spectroscopy, and high-resolution mass spectrometry (HRMS). The benzoxadiazole ring’s electron-deficient nature causes distinct deshielding in ¹H NMR (e.g., NH₂ protons at δ 6.2–6.8 ppm). X-ray crystallography can resolve steric effects from the benzyloxy group, as seen in related benzoxadiazole derivatives . Computational methods (DFT) validate experimental data by comparing calculated vs. observed bond lengths and angles.

Q. What purification techniques are effective for isolating 7-(Benzyloxy)-2,1,3-benzoxadiazol-4-amine?

• Methodological Answer : Column chromatography (silica gel, eluent: hexane/EtOAc gradient) is standard for removing unreacted precursors. Recrystallization from ethanol/water mixtures improves purity (>98%), monitored by TLC (Rf ~0.4 in 3:7 EtOAc/hexane). For scale-up, preparative HPLC with C18 columns and acetonitrile/water mobile phases ensures minimal impurities .

Advanced Research Questions

Q. How can reaction mechanisms for benzoxadiazole formation be validated experimentally?

• Methodological Answer : Isotopic labeling (e.g., ¹⁵N in amine precursors) tracks nitrogen incorporation into the benzoxadiazole ring via MS/MS fragmentation. Kinetic studies (e.g., varying benzylamine concentration) determine rate laws, while in-situ FTIR monitors intermediates like nitrile oxides. Computational modeling (Gaussian or ORCA) identifies transition states and activation energies .

Q. What strategies address contradictions in reported spectral data for benzoxadiazole derivatives?

• Methodological Answer : Cross-validate NMR assignments using 2D techniques (HSQC, HMBC) to resolve overlapping signals. For example, the benzyloxy group’s ortho-protons may split into doublets (J = 8–10 Hz) in COSY spectra. Reference databases (NIST Chemistry WebBook) provide benchmark IR and MS data for comparison . Discrepancies in melting points (e.g., batch-dependent polymorphism) are resolved via DSC analysis .

Q. How is the compound’s stability assessed under varying storage conditions?

• Methodological Answer : Accelerated stability studies (40°C/75% RH for 6 months) track degradation via HPLC-UV. Decomposition pathways (e.g., hydrolysis of the benzyloxy group) are identified by LC-MS/MS. Storage recommendations include inert atmospheres (argon) and desiccants to prevent moisture-induced degradation .

Q. What methodologies evaluate the compound’s potential bioactivity in academic research?

• Methodological Answer : In vitro assays include antimicrobial susceptibility testing (MIC against S. aureus/E. coli) and kinase inhibition profiling (e.g., ATP-binding site competition assays). For mechanistic studies, fluorescence quenching assays monitor binding to DNA G-quadruplexes, leveraging the benzoxadiazole core’s planar structure . Zebrafish toxicity models assess in vivo safety margins .

Methodological Considerations

• Risk Assessment : Follow protocols in Prudent Practices in the Laboratory for hazard analysis, including Ames testing for mutagenicity (if applicable) and proper ventilation when handling intermediates .
• Data Reproducibility : Document solvent batch numbers and humidity levels, as trace water can alter reaction kinetics in nitro-group reductions .